Cas no 52798-09-1 (2-(4-Carbamimidoylphenyl)acetic acid hydrochloride)

• Product Name: 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride
• CAS No: 52798-09-1
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD11505975
• CID: 1026235
• PubChem ID: 56965478
• Update Time: 2025-06-29

2-(4-Carbamimidoylphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride
• (4-Carbamimidoyl-phenyl)-acetic acid
• (4-Carbamimidoylphenyl)acetic acid hydrochloride
• AK-68547
• ANW-54240
• CTK8B6752
• hydrochloride
• KB-222474
• SureCN8045403
• (4-CARBAMIMIDOYL-PHENYL)-ACETIC ACID HYDROCHLORIDE
• (4-Carbamimidoyl-phenyl)-acetic acid; hydrochloride
• 2-(4-Carbamimidoylphenyl)aceticAcidHydrochloride
• 7469AB
• SY036731
• 2-(4-Carbamimidoylphenyl)acetic Acid HCl
• ST2403938
• AX8218546
• J1148
• (4-Carbamimidoylphenyl)acetic
• CCA79809
• SB37519
• 2-(4-carbamimidoylphenyl)acetic acid;hydrochloride
• A870891
• DS-17039
• AKOS015999571
• AC-29586
• F13027
• (4-CARBAMIMIDOYL-PHENYL)-ACETIC ACID HCL
• DTXSID80719183
• SCHEMBL8045403
• (4-Carbamimidoylphenyl)acetic acid--hydrogen chloride (1/1)
• MFCD11505975
• 52798-09-1
• DB-354806

• MDL： MFCD11505975
• Inchi： 1S/C9H10N2O2.ClH/c10-9(11)7-3-1-6(2-4-7)5-8(12)13;/h1-4H,5H2,(H3,10,11)(H,12,13);1H
• InChI Key： FVNZSYXKUMKULD-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC(C(=N)N)=CC=1)=O

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2

2-(4-Carbamimidoylphenyl)acetic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride

Introduction to 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride (CAS No. 52798-09-1)

2-(4-Carbamimidoylphenyl)acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 52798-09-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of acetic acid derivatives featuring a carbamimidoyl functional group, which imparts unique reactivity and biological properties. Its molecular structure, characterized by a phenyl ring substituted with a carbamimidoyl moiety at the 4-position and an acetic acid moiety linked via an amide bond, makes it a versatile intermediate in the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and drug formulation processes. The carbamimidoyl group, a key feature of this molecule, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, making it valuable in designing metal-organic frameworks and coordination complexes. Additionally, the acetic acid moiety provides a carboxylate functionality, which can be further modified to introduce additional pharmacophores or bioactive units.

In recent years, 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. One of the most promising areas of investigation involves its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, small-molecule inhibitors can modulate these pathways and restore normal cellular function.

Recent studies have demonstrated that derivatives of 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride exhibit inhibitory activity against various kinases, particularly those involved in tumor growth and progression. For instance, modifications to the phenyl ring or the carbamimidoyl group have been shown to enhance binding affinity and selectivity towards specific kinase targets. These findings have opened up new avenues for developing next-generation anticancer drugs with improved efficacy and reduced side effects.

Another emerging application of this compound is in the field of immunomodulation. The unique structural features of 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride allow it to interact with immune cells and modulate immune responses. Preliminary research suggests that this compound can influence cytokine production and T-cell activation, potentially making it useful in treating autoimmune diseases or enhancing vaccine efficacy. Further investigation is warranted to fully elucidate its immunomodulatory properties and develop targeted therapeutic strategies.

The synthesis of 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the carbamimidoyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have significantly improved the efficiency and scalability of its production.

In conclusion, 2-(4-Carbamimidoylphenyl)acetic acid hydrochloride (CAS No. 52798-09-1) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for designing bioactive molecules targeting various diseases, particularly cancer and immune disorders. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in modern medicine.